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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action,
performance data, and experimental evaluation of NOR116, a halogen-free flame retardant and
light/thermal stabilizer for polyolefins.

Introduction to NOR116

NOR116, commercially known as Flamestab® NOR® 116, is a monomeric N-alkoxy hindered
amine (NOR HAS or NOR HALS).[1][2] It is a multifunctional additive for polyolefins such as
polypropylene (PP) and polyethylene (PE), providing both halogen-free flame retardancy and
long-term UV and thermal stability.[1][3] Its chemical name is a reaction product of N,N’ethane-
1,2-diylbis (1,3-propanediamine), cyclohexane, peroxidized 4-butylamino-2,2,6,6-
tetramethylpiperidine and 2,4,6-trichloro-1 ,3,5-triazine, with the CAS number 191680-81-6.
NOR116 is characterized by its high molecular weight (2261 g/mol ), which ensures low
volatility and good compatibility with polyolefin matrices.[1][4] It is typically used at
concentrations of 0.5% to 1.5% in polyolefin fibers, nonwovens, tapes, and films.[1][2]

Core Mechanism of Action

The efficacy of NOR116 in polyolefins stems from a dual-action mechanism that operates in
both the gas and condensed phases during combustion, coupled with a regenerative radical
scavenging cycle for long-term stabilization.
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Flame Retardant Mechanism

NOR116's flame retardancy is not based on halogenated compounds but on the interruption of
the combustion cycle through radical scavenging and char promotion.[5]

e Gas Phase Action: Radical Quenching: During combustion, the high temperatures cause the
N-alkoxy amine bonds in NOR116 to cleave, releasing highly reactive nitroxyl radicals.
These radicals act as potent scavengers of the hydrogen (He) and hydroxyl (OHe) radicals
that propagate the exothermic reactions in the flame. This interruption of the radical chain
reaction in the gas phase reduces the heat generated and slows down the combustion
process.

o Condensed Phase Action: Char Formation and Melt Dripping: In the solid (condensed)
phase, the decomposition products of NOR116 can promote the formation of a stable,
insulating char layer, especially when used in synergy with intumescent systems like
ammonium polyphosphate (APP) and pentaerythritol (PER).[5] This char layer acts as a
physical barrier, limiting the supply of fuel to the flame and shielding the underlying polymer
from heat. Additionally, the decomposition of NOR116 can induce the cleavage of the main
polyolefin chain, which, in combination with solid acids like silica alumina, can promote melt
dripping, further removing fuel and heat from the flame zone.

The following diagram illustrates the dual-phase flame retardant mechanism of NOR116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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